Cas no 501686-89-1 (4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-)

4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl- structure
501686-89-1 structure
Product Name:4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-
CAS No:501686-89-1
MF:C42H40N6
MW:628.807209014893
CID:1566484
Update Time:2024-08-24

4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-
    • 4H-1,2,4-Triazole, 3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-
    • Inchi: 1S/C42H40N6/c1-41(2,3)33-25-21-31(22-26-33)39-45-43-37(47(39)35-13-9-7-10-14-35)29-17-19-30(20-18-29)38-44-46-40(48(38)36-15-11-8-12-16-36)32-23-27-34(28-24-32)42(4,5)6/h7-28H,1-6H3
    • InChI Key: WGSVGASOCRJFCR-UHFFFAOYSA-N
    • SMILES: C1(C2N(C3=CC=CC=C3)C(C3=CC=C(C(C)(C)C)C=C3)=NN=2)=CC=C(C2N(C3=CC=CC=C3)C(C3=CC=C(C(C)(C)C)C=C3)=NN=2)C=C1

Computed Properties

  • Exact Mass: 628.3318

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 791.3±70.0 °C(Predicted)
  • PSA: 61.42
  • pka: 1.11±0.10(Predicted)

4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl- Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.